Cas no 37637-29-9 (methyl2-(1-methyl-1H-indol-3-yl)ethylamine)

methyl2-(1-methyl-1H-indol-3-yl)ethylamine structure
37637-29-9 structure
Product Name:methyl2-(1-methyl-1H-indol-3-yl)ethylamine
CAS No:37637-29-9
MF:C12H16N2
MW:188.268842697144
CID:1484940
PubChem ID:37796
Update Time:2025-04-21

methyl2-(1-methyl-1H-indol-3-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

    • N-methyl-2-(1-methyl-1H-indol-3-yl)ethanamine
    • N-methyl-2-(1-methylindol-3-yl)ethanamine
    • methyl2-(1-methyl-1H-indol-3-yl)ethylamine
    • 37637-29-9
    • N,N'-dimethyltryptamine
    • methyl[2-(1-methyl-1H-indol-3-yl)ethyl]amine
    • 3-(2-(Methylamino)ethyl)-1-methylindole
    • CHEMBL2036785
    • AKOS013786341
    • INDOLE, 3-(2-(METHYLAMINO)ETHYL)-1-METHYL-
    • SCHEMBL3257855
    • DTXSID90191072
    • BRN 0145930
    • EN300-1842542
    • Inchi: 1S/C12H16N2/c1-13-8-7-10-9-14(2)12-6-4-3-5-11(10)12/h3-6,9,13H,7-8H2,1-2H3
    • InChI Key: XUCUSHRCIKFRCK-UHFFFAOYSA-N
    • SMILES: N1(C)C=C(CCNC)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 188.13148
  • Monoisotopic Mass: 188.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 17Ų

Experimental Properties

  • PSA: 16.96

methyl2-(1-methyl-1H-indol-3-yl)ethylamine Pricemore >>

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